

methimazole combination inorganic iodine vs high dose monotherapy

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Methimazole

CAS No.: 60-56-0

Cat. No.: S535115

[Get Quote](#)

Efficacy and Safety Comparison

The table below summarizes findings from a prospective clinical trial that directly compared the two regimens in 310 patients with untreated Graves' disease (serum free thyroxine - fT4 \geq 5 ng/dL) [1].

Feature	Methimazole 15 mg + Inorganic Iodine 38 mg/day (M15+I)	Methimazole 30 mg/day (M30)
Therapeutic Efficacy		
fT4 normalization in \leq 30 days	45.3% of patients	24.8% of patients
fT4 normalization in \leq 60 days	73.9% of patients	63.1% of patients
Safety Profile		
Adverse effects requiring drug discontinuation	7.5% of patients	14.8% of patients
Remission Rate	19.9% (not statistically significant)	14.8% (not statistically significant)


Detailed Experimental Protocol

The following methodology is adapted from the 2015 clinical trial published in *Thyroid* [1].

- **1. Study Design & Patient Allocation:** A prospective study was conducted with 310 patients who had untreated Graves' disease and a serum free T4 (fT4) level of ≥ 5 ng/dL. These patients were assigned to one of two treatment groups.
- **2. Treatment Regimens:**
 - **Combination Group (M15+I):** Received **methimazole** 15 mg per day plus inorganic iodine (as potassium iodide) 38.2 mg per day.
 - **Monotherapy Group (M30):** Received **methimazole** 30 mg per day.
- **3. Treatment Protocol & Titration:**
 - The potassium iodide in the M15+I group was discontinued as soon as the patient's serum fT4 level fell within the normal reference range (0.8-1.6 ng/dL).
 - The study compared the percentages of patients achieving a normal fT4 level within set timeframes (≤ 30 , ≤ 60 , or 90 days).
- **4. Safety Monitoring:** Researchers monitored and recorded all adverse effects, particularly those severe enough to require discontinuation of **methimazole**.
- **5. Follow-up for Remission:** After the initial treatment phase, remission rates (defined as sustained normal thyroid function after stopping medication) were compared between the two groups.

Mechanism of Action

The therapeutic rationale for the combination therapy lies in the distinct and complementary mechanisms of its two components. The following diagram illustrates how **methimazole** and inorganic iodine work together to control hyperthyroidism.



[Click to download full resolution via product page](#)

This synergistic action allows the combination of a lower **methimazole** dose with iodine to control hormone levels more rapidly than a higher dose of **methimazole** alone, which only acts on new hormone synthesis [2] [3].

Key Insights for Professionals

- **Strategic Advantage:** The M15+I regimen is a viable initial therapy for moderate to severe hyperthyroidism, particularly when a rapid normalization of thyroid hormone levels is clinically desired and a improved safety profile is prioritized [1].
- **Safety Rationale:** The use of a lower dose of **methimazole** (15 mg vs. 30 mg) is intrinsically linked to a lower incidence of adverse effects. Studies confirm that adverse effects from **methimazole** are more frequent at higher doses [1] [4].
- **Application in Special Populations:** Inorganic iodine, due to its low teratogenicity and bone marrow toxicity, is also being investigated for its role in the treatment of Graves' disease in special populations, such as pregnant patients or those undergoing chemotherapy, where traditional antithyroid drugs pose higher risks [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of efficacy and adverse effects between Comparison 15... methimazole [pubmed.ncbi.nlm.nih.gov]
2. Methimazole - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
3. Application of oral inorganic iodine in the treatment ... [pmc.ncbi.nlm.nih.gov]
4. Different doses of methimazole treatment of children and adolescents... [link.springer.com]

To cite this document: Smolecule. [methimazole combination inorganic iodine vs high dose monotherapy]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b535115#methimazole-combination-inorganic-iodine-vs-high-dose-monotherapy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com